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Compound of Interest

Compound Name: 3-Bromophenylglyoxal hydrate

Cat. No.: B010231 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the essential safety protocols

and handling procedures for 3-Bromophenylglyoxal hydrate (CAS No: 106134-16-1). As a

reactive building block in synthetic chemistry, its utility is matched by a distinct hazard profile

that necessitates rigorous and informed safety practices. This guide is structured to provide not

just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and

experimental integrity.

Section 1: Core Hazard Profile and Risk Assessment
3-Bromophenylglyoxal hydrate is a solid organic compound that, while stable under

recommended storage conditions, presents tangible risks upon exposure.[1] Understanding its

hazard classification is the foundation of a robust safety assessment. The primary risks are

associated with its irritant properties and the potential for exposure via inhalation of its dust.

Globally Harmonized System (GHS) Classification
The compound is classified under GHS with the following primary hazards.[1][2] This

classification dictates the minimum required precautions for handling.
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Hazard Class Pictogram Signal Word

Hazard

Statement (H-

Code)

Causality and

Field Insight

Skin Irritation

GHS07

(Exclamation

Mark)[1]

Warning[1]

H315: Causes

skin irritation.[1]

[2][3]

The electrophilic

nature of the

glyoxal moiety

can lead to

reactions with

nucleophilic

residues in skin

proteins, causing

irritation.

Eye Irritation

GHS07

(Exclamation

Mark)[1]

Warning[1]

H319: Causes

serious eye

irritation.[1][2][3]

[4]

The cornea and

conjunctiva are

highly sensitive.

Direct contact

with the solid or

its dust can

cause significant,

potentially

lasting, damage.

Respiratory

Irritation

GHS07

(Exclamation

Mark)[1]

Warning[1]

H335: May

cause respiratory

irritation.[1][2][3]

As a fine solid,

the compound

can easily

become

airborne.

Inhalation of dust

can irritate the

mucous

membranes of

the entire

respiratory tract.

Acute Toxicity

(Oral)

GHS07

(Exclamation

Mark)

Warning H302: Harmful if

swallowed.[3][5]

[6]

While a

secondary risk in

a laboratory
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setting,

accidental

ingestion can

lead to systemic

toxicity.

Primary Routes of Exposure
Inhalation: The most probable route of exposure in a laboratory setting is the inhalation of

aerosolized dust generated during weighing and transfer operations.

Dermal Contact: Direct skin contact during handling can lead to localized irritation.[1][2][3]

Ocular Contact: Contact with the eyes, either from direct transfer or airborne dust, poses a

risk of serious irritation.[1][2][3][4]

Ingestion: Accidental ingestion is a less common but serious route of exposure.

Section 2: Exposure Control and Personal
Protective Framework
A multi-layered approach, combining engineering controls and Personal Protective Equipment

(PPE), is mandatory to mitigate the risks identified. This framework is not merely a set of rules

but a self-validating system designed to place barriers between the researcher and the

chemical hazard.

Mandatory Engineering Controls
Chemical Fume Hood: All manipulations of 3-Bromophenylglyoxal hydrate, including

weighing, transfers, and additions to reaction vessels, must be performed inside a certified

chemical fume hood.[5][7] This is the primary defense against respiratory exposure.

Safety Stations: An operational safety shower and eyewash station must be immediately

accessible in the laboratory where the compound is handled.[7][8] Their location should be

clearly marked and unobstructed.
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Personal Protective Equipment (PPE)
The selection of PPE is directly informed by the compound's hazard profile.

Identified Hazards Required PPE

H335: Respiratory Irritation Respirator (If dust is generated outside a fume hood)Mitigates

H319: Serious Eye Irritation Chemical Splash GogglesProtects

H315: Skin Irritation Chemical-Resistant Gloves (e.g., Nitrile)Prevents

Lab Coat

Shields

Click to download full resolution via product page

Caption: Relationship between chemical hazards and required PPE.
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Protection Area Required Equipment Rationale and Standard

Eye/Face Chemical splash goggles

Must be worn at all times. They

provide a seal around the eyes

to protect from airborne dust

and accidental splashes.

Standard safety glasses are

insufficient.[5][7]

Hand
Chemical-resistant nitrile or

neoprene gloves

Provides a barrier against skin

irritation.[5][7] Always inspect

gloves for integrity before use

and remove them using the

proper technique to avoid

contaminating skin. Change

gloves immediately if

contaminated.

Body Flame-resistant lab coat

Protects skin and personal

clothing from contamination.

Must be kept fully buttoned.

Respiratory
None required if used in a

fume hood

If engineering controls fail or

for spill cleanup, a NIOSH-

approved respirator with a

particulate filter may be

necessary.[7]

Section 3: Standard Operating Protocol for Handling
and Storage
Adherence to a strict, step-by-step protocol is crucial for minimizing exposure and ensuring

reproducible experimental outcomes.

Experimental Workflow
The following diagram outlines a standard workflow for using 3-Bromophenylglyoxal hydrate
in a chemical synthesis.
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Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Reaction Phase

arrow 1. Don Required PPE

2. Verify Fume Hood Operation

3. Assemble All Glassware & Reagents

4. Weigh Compound Carefully
(Minimize Dust)

5. Transfer to Reaction Vessel

6. Initiate Reaction (Add Solvents/Reagents)

7. Quench Reaction & Workup

8. Decontaminate Glassware

9. Dispose of Waste in Designated Hazardous Waste Container

10. Clean Work Area & Doff PPE

Click to download full resolution via product page

Caption: General experimental workflow for handling the reagent.
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Detailed Handling Procedures
Preparation: Before retrieving the compound, ensure all PPE is correctly worn and the fume

hood sash is at the appropriate height.

Weighing: To minimize dust, use a spatula to carefully transfer the solid to a tared weigh boat

or directly into a vessel inside the fume hood. Avoid pouring the solid. Close the primary

container immediately after dispensing.

Transfer: If adding the solid to a reaction flask, use a powder funnel. Gently tap the funnel to

ensure all material is transferred.

Decontamination: After use, decontaminate the spatula and any surfaces with a suitable

solvent (e.g., ethanol or acetone) on a disposable wipe. Dispose of the wipe in the solid

hazardous waste container.

Storage Requirements
Proper storage is essential for maintaining the compound's integrity and preventing accidental

exposure.

Container: Keep in the original, tightly sealed container.[3][7]

Environment: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[3][5][7]

Security: The compound should be stored in a locked cabinet or an area accessible only to

authorized personnel.[3][7]

Temperature: While some suppliers recommend ambient storage, others specify refrigeration

(2-8°C).[9] Always follow the storage temperature indicated on the supplier's label and Safety

Data Sheet (SDS).

Section 4: Emergency Response Protocols
Preparedness is key to mitigating the consequences of an accidental exposure or spill. All

personnel must be familiar with these procedures before beginning work.
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First Aid Measures
Immediate and correct first aid can significantly reduce the severity of an injury.

Exposure Route Action

Inhalation

Immediately move the affected person to fresh

air.[5][8][10] If breathing is difficult or has

stopped, trained personnel should provide

artificial respiration or oxygen.[10] Seek

immediate medical attention.[10]

Skin Contact

Immediately flush the affected skin with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.[5]

[8][10][11] Seek medical attention if irritation

develops or persists.[5][10]

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open to ensure thorough rinsing.[5]

[8][11][12] Remove contact lenses if present and

easy to do.[3][11] Seek immediate medical

attention from an ophthalmologist.[3]

Ingestion

Do NOT induce vomiting.[9][12] Rinse the

mouth thoroughly with water.[3][5] Have the

person drink one to two glasses of water. Seek

immediate medical attention.[10]

Spill Response
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decision action

stop

Spill Occurs

Is the spill large (>10g)
or outside of containment?

Are you trained and equipped
to clean it safely?

No (Minor Spill)

Evacuate the area.
Alert others.

Call Emergency Response.

Yes

No

Don full PPE (gloves, goggles, lab coat, respirator).
Cover spill with inert absorbent material.

Carefully sweep into a labeled hazardous waste container.
Decontaminate area.

Yes

EndEnd

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.

Alert: Notify personnel in the immediate area.

Assess: Determine the extent of the spill. For any large spill, or if you are not comfortable

with the cleanup, evacuate and call for emergency assistance.

Contain (Minor Spills): For small spills inside a fume hood, cover with an inert absorbent

material like vermiculite or sand.

Clean: Wearing full PPE, carefully sweep the material into a designated, labeled hazardous

waste container. Avoid creating dust.
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Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent, and

dispose of the cloth as hazardous waste.

Report: Report the incident to the laboratory supervisor or safety officer.

Section 5: Disposal and Decontamination
Waste generated from the use of 3-Bromophenylglyoxal hydrate is considered hazardous.

Chemical Waste: All waste material, including unused compound and contaminated

absorbents, must be disposed of in a clearly labeled, sealed hazardous waste container.[7]

Regulatory Compliance: Waste disposal must be carried out in strict accordance with all

local, state, and federal regulations. Never mix this waste with other chemical waste streams

unless explicitly permitted.

Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent

(e.g., acetone) with the rinsate collected as hazardous waste. The cleaned container can

then be disposed of. Uncleaned containers must be handled as if they still contain the

product.

Section 6: Chemical and Physical Properties
A summary of the compound's properties is useful for experimental planning and safety

assessment.
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Property Value Source

CAS Number 106134-16-1 [1][4][9][13][14][15]

Molecular Formula C₈H₇BrO₃ [1][2][4][9][14][15]

Molecular Weight ~231.05 g/mol [2][4]

Appearance Light yellow to yellow solid [1][9]

Melting Point 118-120 °C [9]

Boiling Point 335.0 ± 32.0 °C (Predicted) [9]

Density 1.743 ± 0.06 g/cm³ (Predicted) [9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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